Cas no 1879465-58-3 (Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate)

• Product Name: Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate
• CAS No: 1879465-58-3
• MF: C₁₀H₁₁NaO₄S
• MW: 250.24671292305
• CID: 5888274
• PubChem ID: 165953536
• Update Time: 2025-07-22

Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723762
• sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate
• 1879465-58-3
• Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate

• Inchi： 1S/C10H12O4S.Na/c1-3-14-10(11)9-6-8(15(12)13)5-4-7(9)2;/h4-6H,3H2,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： CNMUIUXNHIOMRL-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=C(C(=O)OCC)C=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 250.02757428g/mol
• Monoisotopic Mass: 250.02757428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate

Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate (CAS No. 1879465-58-3): A Comprehensive Overview

Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate, with the chemical formula C₉H₉NaO₄S, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1879465-58-3, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both an ethoxycarbonyl group and a sulfinate moiety makes it a versatile intermediate for various chemical transformations, offering researchers a valuable tool in their arsenal.

The< strong>ethoxycarbonyl group, also known as an acetoxy group when bonded to an sp² hybridized carbon, is a key functional moiety that participates in numerous organic reactions. Its ability to undergo nucleophilic addition reactions makes it particularly useful in the synthesis of more complex molecules. In contrast, the< strong>sulfinate group introduces a negative charge and enhances the compound's solubility in polar solvents, which is advantageous for certain pharmaceutical applications where water solubility is critical.

The< strong>4-methylbenzene-1-sulfinate backbone provides a stable aromatic system that can be further modified through various chemical pathways. This aromatic ring is particularly interesting because it allows for selective functionalization at different positions, enabling the synthesis of a wide range of derivatives. Such flexibility is highly valued in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological activity.

In recent years, there has been growing interest in the development of novel sulfonate derivatives due to their broad spectrum of biological activities. Sulfonates are known for their ability to act as pharmacophores in drug molecules, contributing to their efficacy and selectivity. The< strong>Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate compound, with its sulfinate functionality, represents a promising candidate for further exploration in this area.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their diverse biological activities. They are found in antibiotics, anti-inflammatory agents, and even antiviral drugs. The< strong>ethoxycarbonyl group in Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate can be readily converted into an amide or carboxylic acid group through hydrolysis or other nucleophilic substitution reactions, making it an ideal starting material for such transformations.

The< strong>CAS No. 1879465-58-3 identifier ensures that researchers have access to consistent and reliable information about this compound's properties and applications. This standardized nomenclature system is crucial for ensuring clarity and accuracy in scientific communication. When working with chemicals like Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate, having a well-defined CAS number helps to prevent confusion and ensures that researchers are referring to the same compound across different studies and publications.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, palladium-catalyzed cross-coupling reactions have opened up new possibilities for introducing various functional groups into the aromatic ring. These reactions allow for the efficient construction of biaryl structures, which are common motifs in many biologically active molecules. By leveraging these techniques, researchers can easily modify Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate to create novel derivatives with tailored properties.

The pharmaceutical industry has also been exploring the use of sulfonate-based compounds as prodrugs or drug carriers. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. The< strong>sodium salt form of this compound may offer advantages as a prodrug due to its enhanced solubility compared to its free acid form. This property could be particularly beneficial for drugs that require oral administration or delivery via injection.

In addition to its pharmaceutical applications, Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate has potential uses in materials science and industrial chemistry. Its ability to participate in various organic reactions makes it a valuable intermediate for synthesizing polymers, dyes, and other specialty chemicals. Researchers have been exploring its use as a building block for more complex materials that exhibit unique properties such as luminescence or catalytic activity.

The< strong>CAS No. 1879465-58-3 registry also provides valuable information about safety considerations and handling protocols. While this compound may not pose significant hazards under normal conditions, proper precautions should always be taken when working with any chemical substance. Understanding its physical and chemical properties helps researchers design safe experimental procedures and minimize risks associated with its use.

In conclusion, Sodium 3-(ethoxycarbonyl)-4-methylbenzene-1-sulfinate (CAS No. 1879465-58-3) is a multifunctional compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive starting material for developing novel drug candidates and advanced materials. As research continues to uncover new ways to utilize this compound, its importance in both academic and industrial settings is likely to grow even further.